Cas no 898417-44-2 (N-(3-nitrophenyl)-2-({4-oxo-6-(1,2,3,4-tetrahydroquinolin-1-yl)methyl-4H-pyran-3-yl}oxy)acetamide)

• Product Name: N-(3-nitrophenyl)-2-({4-oxo-6-(1,2,3,4-tetrahydroquinolin-1-yl)methyl-4H-pyran-3-yl}oxy)acetamide
• CAS No: 898417-44-2
• MF: C₂₃H₂₁N₃O₆
• MW: 435.429345846176
• CID: 5488319
• PubChem ID: 18575679
• Update Time: 2025-10-31

N-(3-nitrophenyl)-2-({4-oxo-6-(1,2,3,4-tetrahydroquinolin-1-yl)methyl-4H-pyran-3-yl}oxy)acetamide Chemical and Physical Properties

Names and Identifiers

• 898417-44-2
• MLS001234155
• N-(3-nitrophenyl)-2-({4-oxo-6-[(1,2,3,4-tetrahydroquinolin-1-yl)methyl]-4H-pyran-3-yl}oxy)acetamide
• 2-((6-((3,4-dihydroquinolin-1(2H)-yl)methyl)-4-oxo-4H-pyran-3-yl)oxy)-N-(3-nitrophenyl)acetamide
• CHEMBL1597509
• AKOS024664148
• 2-[6-(3,4-dihydro-2H-quinolin-1-ylmethyl)-4-oxopyran-3-yl]oxy-N-(3-nitrophenyl)acetamide
• SMR000811728
• HMS3038K05
• F2617-0507
• N-(3-nitrophenyl)-2-({4-oxo-6-(1,2,3,4-tetrahydroquinolin-1-yl)methyl-4H-pyran-3-yl}oxy)acetamide

• Inchi： 1S/C23H21N3O6/c27-21-12-19(13-25-10-4-6-16-5-1-2-9-20(16)25)31-14-22(21)32-15-23(28)24-17-7-3-8-18(11-17)26(29)30/h1-3,5,7-9,11-12,14H,4,6,10,13,15H2,(H,24,28)
• InChI Key： KHSQQRWUAZHYMR-UHFFFAOYSA-N
• SMILES： O1C=C(C(C=C1CN1C2C=CC=CC=2CCC1)=O)OCC(NC1C=CC=C(C=1)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 435.14303540g/mol
• Monoisotopic Mass: 435.14303540g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 32
• Rotatable Bond Count: 6
• Complexity: 789
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 114Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Hydroquinolines

Additional information on N-(3-nitrophenyl)-2-({4-oxo-6-(1,2,3,4-tetrahydroquinolin-1-yl)methyl-4H-pyran-3-yl}oxy)acetamide

Recent Advances in the Study of N-(3-nitrophenyl)-2-({4-oxo-6-(1,2,3,4-tetrahydroquinolin-1-yl)methyl-4H-pyran-3-yl}oxy)acetamide (CAS: 898417-44-2)

The compound N-(3-nitrophenyl)-2-({4-oxo-6-(1,2,3,4-tetrahydroquinolin-1-yl)methyl-4H-pyran-3-yl}oxy)acetamide (CAS: 898417-44-2) has recently emerged as a promising candidate in medicinal chemistry research, particularly in the development of novel therapeutic agents. This structurally complex molecule combines several pharmacophoric elements, including a tetrahydroquinoline moiety and a pyranone ring system, which are known to confer significant biological activity. Recent studies have focused on elucidating its mechanism of action, pharmacokinetic properties, and potential therapeutic applications.

Structural analysis reveals that the compound's unique architecture allows for multiple interactions with biological targets. The tetrahydroquinoline component provides lipophilicity and potential CNS penetration, while the nitro-phenyl group may contribute to electron-withdrawing effects that influence binding affinity. The 4H-pyran-3-yloxyacetamide linker appears to play a crucial role in maintaining the molecule's conformational flexibility, which could be essential for target engagement.

Recent pharmacological screening has identified promising activity against several disease-relevant targets. In vitro studies demonstrate significant inhibition of key inflammatory mediators, suggesting potential applications in autoimmune disorders. The compound shows particular affinity for modulating specific kinase pathways involved in cell proliferation, with IC50 values in the low micromolar range. These findings have sparked interest in its potential as an anticancer agent, with current research exploring its effects on various cancer cell lines.

Metabolic stability studies indicate that the compound maintains reasonable bioavailability, with the tetrahydroquinoline ring system showing resistance to oxidative metabolism. However, the nitro group may present some metabolic challenges that require further optimization. Recent structure-activity relationship (SAR) studies have begun to explore modifications to improve both potency and drug-like properties while maintaining the core scaffold.

The synthesis of this compound has been refined in recent publications, with improved yields and purity profiles. Key steps include the efficient construction of the pyranone core and subsequent functionalization with the tetrahydroquinoline moiety. Process chemistry developments have enabled multigram-scale production, facilitating more extensive biological evaluation.

Current research directions include detailed target identification studies using chemical proteomics approaches and the development of fluorescent or radio-labeled derivatives for mechanistic studies. Preliminary in vivo data from animal models show promising pharmacokinetic profiles, though further optimization may be needed to enhance tissue distribution and reduce potential off-target effects.

As research progresses, this compound continues to demonstrate significant potential across multiple therapeutic areas. Its unique structural features and promising biological activity profile make it an important subject of ongoing investigation in medicinal chemistry and drug discovery programs. Future studies will likely focus on further elucidating its mechanism of action and exploring clinical applications.